3-[(2-bromophenyl)sulfonylamino]-4-methyl-N-(3-methylphenyl)benzenesulfonamide

• IUPAC Name: 3-[(2-bromophenyl)sulfonylamino]-4-methyl-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H19BrN2O4S2/c1-14-6-5-7-16(12-14)22-28(24,25)17-11-10-15(2)19(13-17)23-29(26,27)20-9-4-3-8-18(20)21/h3-13,22-23H,1-2H3
• InChI Key: ZVPZZRWGHLNMGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)C)NS(=O)(=O)C3=CC=CC=C3Br
• Molecular Formula: C20H19BrN2O4S2
• Molecular Weight: 495.4 g/mol

Description

3-[(2-bromophenyl)sulfonylamino]-4-methyl-N-(3-methylphenyl)benzenesulfonamide is a chemical compound that is widely used in scientific research. It is commonly referred to as BAY 11-7082 and is a potent inhibitor of the nuclear factor kappa B (NF-κB) pathway.

Mechanism of Action

BAY 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This prevents the translocation of NF-κB to the nucleus and the subsequent expression of its target genes. BAY 11-7082 also inhibits the activity of other signaling pathways, such as the MAPK and AKT pathways.
Biochemical and Physiological Effects:
BAY 11-7082 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and survival of cancer cells, reduce inflammation, and modulate the immune response. BAY 11-7082 has also been shown to induce apoptosis in cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using BAY 11-7082 in lab experiments is its potency and specificity as an inhibitor of the NF-κB pathway. However, one limitation is that it can have off-target effects on other signaling pathways. It is also important to note that the concentration of BAY 11-7082 used in experiments can affect the results, and it is important to use appropriate controls.

Future Directions

There are many future directions for the use of BAY 11-7082 in scientific research. One area of interest is the development of new cancer therapies that target the NF-κB pathway. BAY 11-7082 could also be used in the study of other signaling pathways and their interactions with NF-κB. Additionally, the use of BAY 11-7082 in combination with other drugs could be explored as a way to enhance their efficacy.

Synthesis Methods

BAY 11-7082 can be synthesized by reacting 3-amino-4-methylbenzenesulfonamide with 2-bromobenzene sulfonyl chloride and 3-methylbenzenesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is purified by column chromatography.

Scientific Research Applications

BAY 11-7082 has a wide range of applications in scientific research. It is commonly used as an inhibitor of the NF-κB pathway, which is involved in the regulation of immune responses, inflammation, and cell survival. BAY 11-7082 has been shown to inhibit the activation of NF-κB and prevent the expression of its target genes. This makes it a useful tool for studying the role of NF-κB in various biological processes.